Cas no 895525-11-8 (Benzo[d]thiazole-7-carbonitrile)

• Product Name: Benzo[d]thiazole-7-carbonitrile
• CAS No: 895525-11-8
• MF: C₈H₄N₂S
• MW: 160.195759773254
• CID: 1038390
• PubChem ID: 69455274
• Update Time: 2025-04-20

Benzo[d]thiazole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Benzo[d]thiazole-7-carbonitrile
• 1,3-Benzothiazole-7-carbonitrile
• SCHEMBL5474087
• EN300-3471859
• 895525-11-8
• KMPZMAOXBUTHGS-UHFFFAOYSA-N
• CS-0246919
• DTXSID60740591
• AT34821
• DB-351055

• MDL： MFCD22571510
• Inchi： 1S/C8H4N2S/c9-4-6-2-1-3-7-8(6)11-5-10-7/h1-3,5H
• InChI Key： KMPZMAOXBUTHGS-UHFFFAOYSA-N
• SMILES： S1C=NC2C=CC=C(C#N)C1=2

Computed Properties

• Exact Mass: 160.00951931g/mol
• Monoisotopic Mass: 160.00951931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.9Ų